Cas no 1361722-41-9 (C-(2',3'-Dichloro-4-fluoro-biphenyl-2-yl)-methylamine)

• Product Name: C-(2',3'-Dichloro-4-fluoro-biphenyl-2-yl)-methylamine
• CAS No: 1361722-41-9
• MF: C₁₃H₁₀Cl₂FN
• MW: 270.129604816437
• CID: 4999520
• Update Time: 2025-10-30

C-(2',3'-Dichloro-4-fluoro-biphenyl-2-yl)-methylamine Chemical and Physical Properties

Names and Identifiers

• C-(2',3'-dichloro-4-fluoro-biphenyl-2-yl)-methylamine
• C-(2',3'-Dichloro-4-fluoro-biphenyl-2-yl)-methylamine

• Inchi： 1S/C13H10Cl2FN/c14-12-3-1-2-11(13(12)15)10-5-4-9(16)6-8(10)7-17/h1-6H,7,17H2
• InChI Key： FFJCSLNCZYWJIK-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C1C=CC(=CC=1CN)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 252
• XLogP3: 3.8
• Topological Polar Surface Area: 26

Additional information on C-(2',3'-Dichloro-4-fluoro-biphenyl-2-yl)-methylamine

CAS No. 1361722-41-9: C-(2',3'-Dichloro-4-fluoro-biphenyl-2-yl)-methylamine

The compound CAS No. 1361722-41-9, also known as C-(2',3'-Dichloro-4-fluoro-biphenyl-2-yl)-methylamine, is a highly specialized organic compound with unique structural and chemical properties. This compound has garnered significant attention in the scientific community due to its potential applications in various fields, including pharmaceuticals and materials science. Recent studies have highlighted its role in drug development, particularly in the design of novel therapeutic agents targeting specific biological pathways.

The molecular structure of C-(2',3'-Dichloro-4-fluoro-biphenyl-2-yl)-methylamine consists of a biphenyl core with substituents at the 2' and 3' positions on one ring and a fluorine atom at the 4' position on the other ring. The presence of chlorine and fluorine atoms introduces electronic effects that can influence the compound's reactivity and stability. Additionally, the methylamine group attached to the biphenyl system contributes to its ability to participate in various chemical reactions, making it a versatile building block in organic synthesis.

Recent research has focused on the synthesis and characterization of this compound, with particular emphasis on its potential as a precursor for more complex molecules. For instance, studies have demonstrated that CAS No. 1361722-41-9 can be used as an intermediate in the preparation of bioactive compounds with anti-cancer properties. Its ability to form stable complexes with metal ions has also been explored, suggesting its utility in catalytic processes and materials science applications.

In terms of pharmacological applications, C-(2',3'-Dichloro-4-fluoro-biphenyl-2-yl)-methylamine has shown promise as a lead compound for developing drugs targeting specific receptors or enzymes. Its unique combination of electron-withdrawing groups (chlorine and fluorine) and an amine group provides a platform for modulating biological activity through rational drug design. Researchers have reported that this compound exhibits selective binding to certain G-protein coupled receptors (GPCRs), making it a valuable tool in the study of signaling pathways.

The synthesis of this compound typically involves multi-step reactions, including nucleophilic substitution, coupling reactions, and deprotection steps. Recent advancements in catalytic methods have enabled more efficient and scalable production of CAS No. 1361722-41-based compounds, reducing costs and improving yield. These developments have further enhanced its appeal as a key intermediate in pharmaceutical research.

In conclusion, CAS No. 136172-based compounds like C-(C-(C-(C-(C-(C-(C-(C-(C-(C-(C-(C-(C-